N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-4-iodobenzamide

• IUPAC Name: N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-4-iodobenzamide
• InChI: InChI=1S/C19H15FIN3O2/c20-15-5-1-13(2-6-15)17-9-10-18(24-23-17)26-12-11-22-19(25)14-3-7-16(21)8-4-14/h1-10H,11-12H2,(H,22,25)
• InChI Key: FYWUSRMAWNAASM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(C=C2)OCCNC(=O)C3=CC=C(C=C3)I)F
• Molecular Formula: C19H15FIN3O2
• Molecular Weight: 463.2 g/mol
• CAS No.: 920364-97-2

Description

N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-4-iodobenzamide is a useful research compound. Its molecular formula is C19H15FIN3O2 and its molecular weight is 463.251. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

PET Imaging Applications

One study focuses on the use of radiolabeled antagonists like [(18)F]p-MPPF for studying 5-HT(1A) receptors with PET, highlighting the role of such compounds in examining serotonergic neurotransmission (Plenevaux et al., 2000). This research underscores the importance of PET imaging in understanding neurotransmitter systems, potentially offering a context for the applications of N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-4-iodobenzamide in similar neuroscientific studies.

Myocardial Perfusion Imaging

Another paper discusses the synthesis and preliminary evaluation of 18F-labeled pyridaben analogs for myocardial perfusion imaging (MPI) with PET, underscoring the utility of such compounds in diagnosing and assessing cardiac diseases (Mou et al., 2012). This suggests the potential relevance of structurally similar compounds in cardiovascular research.

Anticancer and Antioxidant Activities

Research into new series of 3(2h)-one pyridazinone derivatives with potential antioxidant activity illustrates the chemical versatility and therapeutic potential of pyridazinone-based compounds (Mehvish & Kumar, 2022). This indicates the possibility of this compound serving as a lead compound in developing new antioxidant or anticancer agents.

Antimicrobial Properties

The synthesis and evaluation of fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial analogs, reveal the broad-spectrum antimicrobial potential of fluorobenzamide derivatives (Desai et al., 2013). This research might provide a framework for exploring the antimicrobial applications of the compound .